Cas no 1217679-66-7 ((2s)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioic Acid)

• Product Name: (2s)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioic Acid
• CAS No: 1217679-66-7
• MF: C₁₀H₁₇NO₆
• MW: 247.24508357048
• CID: 1212924
• PubChem ID: 40429707
• Update Time: 2025-04-20

(2s)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioic Acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioic acid
• BOC-A-METHYL-L-ASP
• CTK7G8843
• AB12251
• AG-B-16842
• BOC-(S)-2-AMINO-2-METHYLPROPANEDIOIC ACID
• (2S)-2-[(tert-butoxycarbonyl)amino]-2-methylbutanedioic acid
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-2-METHYLSUCCINIC ACID
• Boc-alpha-methyl-L-aspartic acid
• Boc-
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-methylbutanedioic acid
• (S)-2-(tert-butoxycarbonylamino)-2-methylsuccinic acid
• 1217679-66-7
• (S)-2-((tert-Butoxycarbonyl)amino)-2-methylsuccinic acid
• BOC-ALPHA-METHYL-L-ASP
• SCHEMBL16394247
• A inverted exclamation mark-methyl-L-Asp
• AKOS015836574
• (2s)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioic Acid

• MDL： MFCD02682501
• Inchi： 1S/C10H17NO6/c1-9(2,3)17-8(16)11-10(4,7(14)15)5-6(12)13/h5H2,1-4H3,(H,11,16)(H,12,13)(H,14,15)/t10-/m0/s1
• InChI Key： WMDCRWFYQLYYCO-JTQLQIEISA-N
• SMILES： O(C(N[C@@](C(=O)O)(C)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.10558726g/mol
• Monoisotopic Mass: 247.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 113Ų

(2s)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioic Acid Security Information

• HazardClass：IRRITANT